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Compound of Interest

Compound Name: Ac-D-Arg-OH

CAS No.: 2389-86-8

Cat. No.: B556446

Get Quote

Executive Summary
-Acetyl-D-Arginine (Ac-D-Arg-OH) represents a specialized amino acid derivative that bridges
the gap between native biological recognition and synthetic metabolic stability.[1] Unlike its L-
isomer, Ac-D-Arg-OH resists canonical proteolytic degradation; unlike free D-Arginine, its N-
acetylation grants it immunity to D-amino acid oxidases (DAAO). This guide details the
molecular mechanisms governing its interactions with nucleic acids, lipid bilayers, and
enzymes, providing actionable protocols for validating its utility in peptidomimetic therapeutics.
[2]

Molecular Architecture & Physicochemical
Identity[3]
The utility of Ac-D-Arg-OH stems from its unique combination of a highly basic guanidinium

side chain and an inverted stereocenter protected by acetylation.
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Property Value Critical Note

Formula --

MW 216.24 g/mol
Monoisotopic mass for MS

validation.

Stereochemistry
D (R-configuration at

-carbon)

Induces "kink" in

-helical structures if placed

mid-sequence.

Side Chain pKa ~12.48

Remains protonated (positively

charged) at all physiological

pH levels.[2]

Solubility Water (>100 mg/mL), DMSO

High solubility due to ionic side

chain; critical for stock solution

prep.[2]

The Guanidinium Advantage
The core functional unit is the guanidinium group. It is planar and Y-shaped, allowing it to form

bidentate hydrogen bonds with oxoanions (phosphates, sulfates, carboxylates).[2] This

interaction is strictly directional and stronger than simple ammonium-based electrostatic

attractions (like Lysine), making Ac-D-Arg-OH a superior probe for phosphate binding in

DNA/RNA targeting.

Enzymatic Stability & Metabolic Resistance
The primary value proposition of Ac-D-Arg-OH in drug design is its "double-lock" resistance

mechanism.

The Double-Lock Mechanism
Protease Resistance (The Stereochemical Lock): Serine proteases like Trypsin contain a

chiral specificity pocket (S1) designed to accommodate L-Arginine.[2] The D-configuration of

Ac-D-Arg-OH creates steric clashes within the active site, preventing the catalytic triad (His-

Asp-Ser) from accessing the scissile bond.
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Oxidase Resistance (The N-Acetyl Lock): D-Amino Acid Oxidase (DAAO) is the primary

metabolic clearance pathway for free D-amino acids in the kidney and brain. DAAO requires

a free

-amino group to initiate oxidative deamination.[2] The N-acetyl group of Ac-D-Arg-OH
effectively blocks this reaction, rendering the molecule metabolically inert compared to free
H-D-Arg-OH.

Protocol: Comparative Proteolytic Stability Assay
Objective: Quantify the half-life (

) extension of Ac-D-Arg-OH containing peptides vs. L-analogs.

Materials:

Enzyme: Trypsin (Bovine Pancreatic), sequencing grade.[2]

Substrate: Ac-D-Arg-OH (Test) and Ac-L-Arg-OH (Control).

Buffer: 50 mM Tris-HCl, 1 mM

, pH 7.8.

Detection: RP-HPLC (C18 column) at 214 nm.[2]

Workflow:

Preparation: Dissolve substrates to 1 mM in Buffer. Prepare Trypsin stock at 10

g/mL.[2]

Incubation: Mix Substrate and Enzyme at a 100:1 (w/w) ratio. Incubate at 37°C.

Sampling: Aliquot 50

L at

min.
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Quenching: Immediately add 5

L of 10% TFA to stop the reaction.

Analysis: Inject onto HPLC. Monitor the disappearance of the parent peak.

Data Analysis: Plot

vs. time. The slope

yields

.[2]

Expected Result: Ac-L-Arg-OH degrades rapidly (

min).[2] Ac-D-Arg-OH shows <5% degradation after 24 hours.

Visualization: Stability Logic Flow
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Figure 1: Mechanistic workflow demonstrating the stereochemical basis for Ac-D-Arg-OH
proteolytic resistance.

Biomolecular Interactions: Nucleic Acids &
Membranes[1]
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Ac-D-Arg-OH is frequently used to probe electrostatic interactions without the confounding

variable of degradation.

Interaction Mechanism
The guanidinium group acts as a "molecular claw."

DNA/RNA Binding: It forms a specific salt bridge geometry with phosphate backbones.[2]

The D-isomer is often used in "retro-inverso" peptides to mimic the side-chain topology of L-

peptides while maintaining the backbone stability.

Membrane Translocation: Like L-Arg, Ac-D-Arg-OH can associate with negatively charged

phospholipid headgroups. However, D-Arg rich peptides (e.g., D-Tat) often show higher

internalization rates because they are not trapped or degraded by surface proteases before

entry.[2]

Protocol: Isothermal Titration Calorimetry (ITC)
Objective: Determine the Binding Affinity (

) and Enthalpy (

) of Ac-D-Arg-OH binding to a model RNA aptamer.

Parameters:

Cell Reagent: RNA Aptamer (e.g., TAR RNA) at 10

M in folding buffer.[2]

Syringe Reagent: Ac-D-Arg-OH at 150

M (15x concentration).

Temperature: 25°C.

Stir Speed: 750 rpm.

Steps:
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Degas: Thoroughly degas both solutions to prevent bubble formation.[2]

Titration: Perform 20 injections of 2

L each, spaced 180 seconds apart.

Blank Subtraction: Perform a "buffer-into-buffer" control and subtract this heat of dilution.

Fitting: Fit data to a "One Set of Sites" model.

Note: If

is low (entropy-driven binding), the guanidinium-phosphate interaction is likely dominated
by water release (solvent entropy gain).[2]

Visualization: Interaction Network
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Figure 2: Interaction network showing the primary binding partners of the guanidinium moiety.

Synthetic Considerations & Quality Control
When utilizing Ac-D-Arg-OH in Solid Phase Peptide Synthesis (SPPS), specific challenges

arise due to steric bulk.

Coupling Efficiency
Arginine is notoriously difficult to couple due to the bulky side chain protecting group (usually

Pbf or Pmc).[2]

Recommendation: Use double coupling cycles.

Activation: Use HATU/HOAt or DIC/Oxyma Pure.[2] Avoid standard HBTU if the sequence is

sterically crowded.

Racemization Risk: While D-Arg is the desired product, activating the carboxyl group can

sometimes lead to partial racemization back to L-Arg (or loss of chiral purity) if base

concentration (DIEA) is too high. Maintain base:activator ratio at 1:1 or 2:1 max.[2]

Quality Control (Chiral HPLC)
To ensure the D-configuration is maintained:

Column: Chiralpak ZWIX(+) or Crownpak CR(+).[2]

Mobile Phase: Methanol/Acetonitrile with 50mM Formic Acid.[2]

Standard: Co-inject with authentic Ac-L-Arg-OH to confirm separation of enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12302063/
https://pubs.acs.org/doi/10.1021/ja038466h
https://pmc.ncbi.nlm.nih.gov/articles/PMC12302063/
https://www.jbc.org/article/S0021-9258(20)84683-5/fulltext
https://www.benchchem.com/product/b556446?utm_src=pdf-custom-synthesis#bc-rfq
https://aapep.bocsci.com/product/ac-d-arg-oh-cas-2389-86-8-232360.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12302063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12302063/
https://www.benchchem.com/product/b556446/docs#technical-guide-ac-d-arg-oh-physicochemical-properties-biomolecular-interactions
https://www.benchchem.com/product/b556446/docs#technical-guide-ac-d-arg-oh-physicochemical-properties-biomolecular-interactions
https://www.benchchem.com/product/b556446/docs#technical-guide-ac-d-arg-oh-physicochemical-properties-biomolecular-interactions
https://www.benchchem.com/product/b556446/docs#technical-guide-ac-d-arg-oh-physicochemical-properties-biomolecular-interactions
https://www.benchchem.com/product/b556446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

